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NU-7107 Basic Information and Role

NU-7107 is a cell-permeable pyrimidoisoquinolinone compound identified in scientific research as a potent

and selective inhibitor of the DNA-dependent protein kinase (DNA-PK) [1] [2]. It is also noted as a

methylated morpholine analogue of another DNA-PK inhibitor, NU7026. The methylation at the C-2 and C-

6 positions of the morpholine ring was shown to slow plasma clearance in mice compared to NU7026,

suggesting improved metabolic stability [2].

Its primary documented role in research is to induce radiosensitization by inhibiting the repair of DNA

double-strand breaks [2].

Mechanism of Action and Experimental Data

The table below summarizes key experimental data for NU-7107 from the search results:

Property Description / Value
Reference /
Context

CAS Number 503465-21-2 [1]

Molecular Formula C₁₈H₁₉N₃O₂ [1]
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Property Description / Value
Reference /
Context

Molecular Weight 309.36 g/mol [1]

Melting Point 208-209 °C (in Ethanol) [1]

Biological Role Potent DNA-PK inhibitor; potential anticancer activity. [1]

Related
Compound

Methylated analogue of NU7026. [2]

Pharmacokinetics Plasma clearance in mice is four-fold slower than
NU7026.

[2]

The following diagram illustrates the hypothesized mechanism of action of NU-7107 based on its described

function as a DNA-PK inhibitor.
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Diagram Title: Proposed Mechanism of NU-7107 as a Radiosensitizer

Guidance for Technical Support Content

Since direct troubleshooting information for NU-7107 is unavailable, here are suggestions based on common

laboratory challenges with pharmacological inhibitors:

Solution Preparation: NU-7107 is often dissolved in DMSO for stock solutions [2]. Ensure proper

aliquoting and storage at -20°C to avoid freeze-thaw cycles and maintain stability.
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Positive Controls: Use a known DNA-PK inhibitor like NU7026 as a positive control to validate your

experimental system [2].
Off-Target Effects: While NU-7107 is specific for DNA-PK over other PIKK family members [2],

include a negative control (e.g., vehicle only) to rule out nonspecific effects.
Experimental Replication: The radiosensitization effect requires sustained exposure [2]. Carefully

optimize treatment duration and timing relative to other experimental agents like radiation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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